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Compound of Interest
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Cat. No.: B15593552
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For Researchers, Scientists, and Drug Development Professionals

Introduction

21-Deoxyneridienone B is a naturally occurring steroid molecule that has been identified in
select studies. This technical guide serves to consolidate the currently available spectroscopic
information for this compound. However, a comprehensive search of publicly accessible
scientific literature and chemical databases did not yield the original primary research article
describing the isolation and detailed spectroscopic characterization of 21-Deoxyneridienone
B. Consequently, experimental protocols and detailed quantitative NMR and MS data are not
available at this time. This document presents the fundamental chemical properties that have
been reported.

Chemical Properties

A summary of the basic chemical properties of 21-Deoxyneridienone B is provided in Table 1.
This information is compiled from various chemical supplier databases.

Table 1: Chemical Properties of 21-Deoxyneridienone B
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Property Value

CAS Number 924910-83-8
Molecular Formula C21H2803
Molecular Weight 328.45 g/mol

Spectroscopic Data (Currently Unavailable)

Detailed experimental Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data
for 21-Deoxyneridienone B could not be located in the available scientific literature. Typically,
a full characterization would include:

e 1H NMR: Proton NMR provides information on the chemical environment and connectivity of
hydrogen atoms in the molecule.

e 13C NMR: Carbon NMR identifies the different carbon environments within the molecular

structure.

e 2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between protons,
between protons and carbons, and long-range carbon-proton correlations, which are crucial
for assigning the complete chemical structure.

e Mass Spectrometry (MS): Provides the accurate molecular weight and fragmentation pattern
of the molecule, confirming the elemental composition and aiding in structural elucidation.
Techniques such as High-Resolution Mass Spectrometry (HRMS) are essential for
determining the precise molecular formula.

Experimental Protocols (Currently Unavailable)

Without the primary publication, the specific experimental protocols used for the isolation and
acquisition of spectroscopic data for 21-Deoxyneridienone B cannot be provided. A general
workflow for the spectroscopic analysis of a novel natural product is outlined below.

General Workflow for Spectroscopic Analysis of a
Natural Product
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The following diagram illustrates a typical workflow for the isolation and spectroscopic
characterization of a natural compound like 21-Deoxyneridienone B.

Isolation

Purification

;g@troscopic Analysis
GIMR Spectroscopy (1D & ZDD [Mass Spectrometry (e.g., HRMSD
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Caption: General workflow for natural product isolation and analysis.

Conclusion

While 21-Deoxyneridienone B has been identified, the detailed primary spectroscopic data
(NMR, MS) and the associated experimental protocols remain elusive in the readily available
scientific literature. The information provided in this guide is based on secondary sources and
chemical databases. Researchers requiring in-depth spectroscopic data are encouraged to
continue searching for the original publication that first reported the isolation and
characterization of this compound. Such a publication would be the definitive source for the
guantitative data and methodologies required for advanced research and drug development
applications.

» To cite this document: BenchChem. [Spectroscopic Data of 21-Deoxyneridienone B: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593552/docs#spectroscopic-data-of-21-
deoxyneridienone-b-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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